molecular formula C6H10N2O B8498796 5-(1-Hydroxyethyl)-1-methylimidazole

5-(1-Hydroxyethyl)-1-methylimidazole

Cat. No.: B8498796
M. Wt: 126.16 g/mol
InChI Key: DBBKCUGGTZSDJD-UHFFFAOYSA-N
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Description

5-(1-Hydroxyethyl)-1-methylimidazole is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H10N2O

Molecular Weight

126.16 g/mol

IUPAC Name

1-(3-methylimidazol-4-yl)ethanol

InChI

InChI=1S/C6H10N2O/c1-5(9)6-3-7-4-8(6)2/h3-5,9H,1-2H3

InChI Key

DBBKCUGGTZSDJD-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CN=CN1C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl magnesium bromide (100 ml of a 3M solution in diethyl ether, 0.30 mol) was added dropwise to a solution of 5-formyl-1-methylimidazole (14.5 g, 0.13 mol) in THF (750 ml) cooled to −20° C. such that the reaction temperature was kept below 3° C. The mixture was allowed to warm to ambient temperature and water (150 ml) was carefully added. The aqueous mixture was continuously extracted with EtOAc. The EtOAc extract was dried, and the volatiles removed by evaporation to give the title compound 14.4 g, (88%) as a solid product. NMR: 1.41 (d, 3H), 4.65-4.77 (m, 1H), 4.96-5.11 (m, 1H), 6.72 (s, 1H), 7.47 (s, 1H).
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